Cas no 1556847-51-8 (Br-PEG11-OH)

• Product Name: Br-PEG11-OH
• CAS No: 1556847-51-8
• MF: C₂₂H₄₅BrO₁₁
• MW: 565.490108251572
• CID: 5036647
• Update Time: 2025-06-18

Br-PEG11-OH Chemical and Physical Properties

Names and Identifiers

• Br-PEG11-OH

• Inchi： 1S/C22H45BrO11/c23-1-3-25-5-7-27-9-11-29-13-15-31-17-19-33-21-22-34-20-18-32-16-14-30-12-10-28-8-6-26-4-2-24/h24H,1-22H2
• InChI Key： DFQMPBUAZLWCKJ-UHFFFAOYSA-N
• SMILES： BrCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 31
• Complexity: 357
• XLogP3: -1.2
• Topological Polar Surface Area: 113

Additional information on Br-PEG11-OH

Professional Introduction to Compound with CAS No. 1556847-51-8 and Product Name: Br-PEG11-OH

The compound with the CAS number 1556847-51-8 and the product name Br-PEG11-OH represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound, a brominated polyethylene glycol (PEG) derivative, has garnered considerable attention due to its unique structural properties and versatile applications in drug delivery systems, biomolecular interactions, and therapeutic interventions. PEGylation, the process of attaching PEG chains to molecules, is a well-established technique that enhances the pharmacokinetic profiles of drugs, improves solubility, and reduces immunogenicity. The specific modification of PEG with a bromine group (Br) at the end of an 11-unit PEG chain (PEG11) introduces additional functionalization possibilities, making it a valuable tool in synthetic chemistry and medicinal research.

In recent years, the development of novel polyethylene glycol (PEG) derivatives has been driven by the need for more sophisticated drug delivery systems. Br-PEG11-OH stands out as a particularly promising candidate due to its precise molecular architecture. The bromine atom at the end of the PEG chain provides a reactive site for further chemical modifications, enabling the conjugation with various biomolecules such as peptides, proteins, and nucleic acids. This flexibility has opened up new avenues in targeted therapy and personalized medicine. For instance, researchers have utilized Br-PEG11-OH to develop targeted contrast agents for medical imaging, where its ability to prolong circulation time while remaining biocompatible is highly beneficial.

One of the most compelling applications of Br-PEG11-OH is in the realm of siRNA delivery. Small interfering RNA (siRNA) therapy holds immense potential for treating genetic disorders by silencing specific genes. However, the delivery of siRNA remains a significant challenge due to its poor stability in biological fluids and rapid clearance from circulation. The use of PEGylated carriers has been shown to mitigate these issues effectively. Studies have demonstrated that conjugating siRNA with Br-PEG11-OH not only enhances its stability but also improves its cellular uptake through mechanisms such as receptor-mediated endocytosis. This has led to more efficient gene silencing and therapeutic outcomes in preclinical models.

The chemical synthesis of Br-PEG11-OH involves careful control over reaction conditions to ensure high purity and yield. The bromination step is particularly critical, as it must be performed under conditions that prevent unwanted side reactions while ensuring complete functionalization. Advances in synthetic methodologies have enabled researchers to produce Br-PEG11-OH with high fidelity, making it accessible for diverse applications. Techniques such as controlled radical polymerization and sequential functionalization have been employed to tailor the properties of PEG chains precisely.

From a biological perspective, Br-PEG11-OH exhibits excellent biocompatibility and low immunogenicity, which are essential traits for any therapeutic agent. Its hydrophilic nature allows it to solubilize hydrophobic drugs, thereby improving their bioavailability. Additionally, the PEG moiety can mask the pharmacophore from immune recognition, reducing the likelihood of an adverse immune response. These properties have made Br-PEG11-OH a preferred choice for developing biopharmaceuticals that require prolonged circulation times.

Recent research has also explored the use of Br-PEG11-OH in nanotechnology applications. Nanoparticles functionalized with Br-PEG11-OH have shown promise in enhancing drug delivery efficiency by protecting payloads from degradation and facilitating targeted release at disease sites. For example, liposomes and polymeric nanoparticles coated with Br-PEG11-OH have been investigated for their potential in delivering chemotherapeutic agents to tumors while minimizing systemic toxicity.

The versatility of Br-PEG11-OH extends beyond drug delivery into diagnostic imaging and biosensing applications. Its ability to serve as a linker molecule allows for the development of probes that can bind specifically to target analytes in biological systems. This has implications for early disease detection and monitoring treatment efficacy.

In conclusion, Br-PEG11-OH, derived from CAS No. 1556847-51-8, represents a cutting-edge compound with broad applicability in pharmaceuticals and biotechnology. Its unique combination of reactivity and biocompatibility makes it an invaluable tool for researchers seeking to develop innovative therapeutics and diagnostic tools. As our understanding of molecular interactions continues to evolve, Br-PEG11-OH will undoubtedly play a pivotal role in advancing medical science.